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Compound of Interest

Compound Name: Glycyl-L-valine

Cat. No.: B167972

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Glycyl-L-valine stock solutions for use in various research and drug development applications.

Introduction

Glycyl-L-valine is a dipeptide composed of the amino acids glycine and L-valine.[1][2] It
serves as a building block for protein synthesis and is utilized in a variety of research
applications, including cell culture, metabolic studies, and as a component in drug formulation.
[3][4] Proper preparation of stock solutions is critical to ensure experimental reproducibility and
the integrity of the compound.

Quantitative Data Summary

The following tables summarize the key quantitative data for Glycyl-L-valine.

Table 1: Physicochemical Properties of Glycyl-L-valine
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Property Value Reference
Molecular Weight 174.20 g/mol [51[6]
White to off-white
Appearance ) ) [1][5]
solid/crystalline powder
Purity >99% (HPLC) [6]
Table 2: Solubility of Glycyl-L-valine
Solvent Solubility Notes Reference
100 mg/mL (574.05 Requires sonication to
Water ) [5]
mM) fully dissolve.
Water 550 g/L (at 20°C) [1112]
Insoluble or slightly
DMSO <1 mg/mL [5][6]
soluble.
Table 3: Recommended Storage Conditions
Storage )
Form Shelf Life Reference
Temperature
Powder -20°C 3 years [51[6]
Powder 4°C 2 years [5]
In Solvent -80°C 6 months [51[6]
In Solvent -20°C 1 month [5]1[6]

Experimental Protocols
Preparation of a 100 mg/mL Aqueous Stock Solution

This protocol describes the preparation of a high-concentration aqueous stock solution of

Glycyl-L-valine.
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Materials:

e Glycyl-L-valine powder

 Sterile, high-purity water (e.g., Milli-Q® or equivalent)

 Sterile conical tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

e Spatula

o Ultrasonic water bath

 Sterile syringe filters (0.22 um pore size)

 Sterile syringes

» Sterile, nuclease-free microcentrifuge tubes or cryovials for aliquoting

Procedure:

» Weighing: Tare a sterile conical tube on a calibrated analytical balance. Carefully weigh the
desired amount of Glycyl-L-valine powder into the tube. For example, to prepare 10 mL of a
100 mg/mL solution, weigh 1.0 g of the powder.

e Solvent Addition: Add the appropriate volume of sterile, high-purity water to the conical tube.
For a 100 mg/mL solution, add water to a final volume of 10 mL.

 Dissolution: Tightly cap the tube and vortex briefly to suspend the powder. To facilitate
complete dissolution, place the tube in an ultrasonic water bath and sonicate until the
solution is clear and free of visible particles.[5]

 Sterilization: To ensure sterility, especially for cell culture applications, filter the stock solution
through a 0.22 pm sterile syringe filter into a new sterile conical tube.[5]

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the dipeptide, aliquot
the sterile stock solution into smaller, single-use volumes in sterile microcentrifuge tubes or
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cryovials.[5][6]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[5][6]

Visualizations

The following diagrams illustrate the experimental workflow for stock solution preparation and
the general mechanism of dipeptide transport into a cell.

Stock Solution Preparation Aliquoting and Storage

1. Weigh Glycyl-L-valine Powder }—V’ 2. Add Sterile Water }—D{ 3. Dissolve with Sonication }—D{ 4. Sterile Filter (0.22 pm) }——I-{ 5. Aliquot into Single-Use Tubes }—b

6. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of Glycyl-L-valine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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